Cas no 1536715-17-9 (1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine)

• Product Name: 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine
• CAS No: 1536715-17-9
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5911141
• PubChem ID: 82612097
• Update Time: 2025-06-13

1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine
• 1536715-17-9
• EN300-1804245

• Inchi： 1S/C12H16FNO/c1-15-11-8-9(13)4-5-10(11)12(14)6-2-3-7-12/h4-5,8H,2-3,6-7,14H2,1H3
• InChI Key： VNHLQUDNXWTLIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1(CCCC1)N

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine

Introduction to 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine (CAS No. 1536715-17-9)

1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine, identified by the CAS number 1536715-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopentanamine core fused with a fluoro-substituted methoxyphenyl group, making it a structurally intriguing candidate for further exploration in drug discovery and development.

The presence of both fluoro and methoxy functional groups in the aromatic ring of this molecule imparts unique electronic and steric properties, which can influence its interactions with biological targets. The fluoro group, in particular, is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, while the methoxy group can contribute to solubility and metabolic profile adjustments. These features make 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine a promising scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural motif of 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine has been explored in the context of several pharmacological applications, including its potential role in modulating neurotransmitter systems and addressing neurological disorders. The cyclopentanamine moiety is particularly relevant in this context, as it resembles key pharmacophores found in existing drugs that interact with central nervous system (CNS) receptors.

One of the most compelling aspects of 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine is its versatility as a building block for medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological properties. For instance, modifications at the cyclopentanamino nitrogen or the aromatic ring have led to compounds with improved selectivity and reduced off-target effects. These efforts align with the broader goal of developing next-generation therapeutics that are both effective and well-tolerated by patients.

The synthesis of 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible to academic and industrial researchers. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing the desired framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into potential routes for scaling up its synthesis for preclinical and clinical studies.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to evaluate the binding potential of 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine to various biological targets. Initial findings suggest that this compound may interact with proteins involved in inflammation and pain signaling pathways, making it a candidate for further investigation in conditions such as chronic pain syndromes or inflammatory diseases. The computational models also highlight the importance of optimizing substituents around the aromatic ring to enhance binding affinity and specificity.

The pharmacokinetic profile of 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine is another critical area of interest. Preclinical studies are needed to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) properties. Understanding these parameters will be essential for determining whether this compound has the potential to progress into clinical trials. Additionally, exploring its potential interactions with cytochrome P450 enzymes will provide valuable insights into its metabolic fate and potential drug-drug interactions.

In conclusion, 1-(4-fluoro-2-methoxyphenyl)cyclopentan-1-amine (CAS No. 1536715-17-9) represents an exciting opportunity for innovation in drug discovery. Its unique structural features, combined with promising preclinical data from related compounds, position it as a valuable candidate for further exploration. As research continues to uncover new therapeutic applications for this molecule, it is likely that we will see continued interest from both academic institutions and pharmaceutical companies seeking novel treatments for complex diseases.